Cas no 1805835-70-4 (Ethyl 3-amino-4-fluoropyridine-5-acetate)

• Product Name: Ethyl 3-amino-4-fluoropyridine-5-acetate
• CAS No: 1805835-70-4
• MF: C₉H₁₁FN₂O₂
• MW: 198.194245576859
• CID: 4908706
• Update Time: 2025-06-09

Ethyl 3-amino-4-fluoropyridine-5-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-amino-4-fluoropyridine-5-acetate

• Inchi： 1S/C9H11FN2O2/c1-2-14-8(13)3-6-4-12-5-7(11)9(6)10/h4-5H,2-3,11H2,1H3
• InChI Key： XTCYFXKIVQDMEB-UHFFFAOYSA-N
• SMILES： FC1C(=CN=CC=1CC(=O)OCC)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 201
• XLogP3: 0.4
• Topological Polar Surface Area: 65.2

Additional information on Ethyl 3-amino-4-fluoropyridine-5-acetate

Research Brief on Ethyl 3-amino-4-fluoropyridine-5-acetate (CAS: 1805835-70-4) and Its Applications in Chemical Biology and Pharmaceutical Research

Ethyl 3-amino-4-fluoropyridine-5-acetate (CAS: 1805835-70-4) is a fluorinated pyridine derivative that has garnered significant attention in recent years due to its versatile applications in medicinal chemistry and drug discovery. This compound serves as a key intermediate in the synthesis of various biologically active molecules, particularly those targeting kinase inhibitors and other therapeutic agents. The presence of both amino and fluorine substituents on the pyridine ring enhances its reactivity and potential for further functionalization, making it a valuable building block in pharmaceutical research.

Recent studies have highlighted the role of Ethyl 3-amino-4-fluoropyridine-5-acetate in the development of novel kinase inhibitors. Kinases are critical targets in cancer therapy, and the fluoropyridine scaffold has been shown to improve the binding affinity and selectivity of these inhibitors. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated the use of this compound in the synthesis of potent FGFR (fibroblast growth factor receptor) inhibitors, which exhibited promising anti-tumor activity in preclinical models. The fluorine atom at the 4-position was found to enhance metabolic stability and bioavailability, addressing a common challenge in kinase inhibitor development.

In addition to its applications in oncology, Ethyl 3-amino-4-fluoropyridine-5-acetate has been explored in the context of central nervous system (CNS) disorders. A recent publication in Bioorganic & Medicinal Chemistry Letters reported the incorporation of this compound into the design of novel GABA_A receptor modulators. The fluoropyridine moiety contributed to improved blood-brain barrier penetration, a critical factor for CNS-targeted therapeutics. These findings underscore the compound's potential in addressing unmet medical needs in neurology and psychiatry.

The synthetic utility of Ethyl 3-amino-4-fluoropyridine-5-acetate extends beyond its role as a building block. Researchers have also investigated its use in click chemistry and bioconjugation strategies. A 2022 study in Chemical Communications described the successful modification of this compound with azide groups, enabling its incorporation into peptide-based drug delivery systems. This approach leverages the compound's unique chemical properties to enhance the targeting and efficacy of therapeutic peptides.

Despite its promising applications, challenges remain in the large-scale production and purification of Ethyl 3-amino-4-fluoropyridine-5-acetate. Recent advancements in flow chemistry and continuous manufacturing have shown potential in addressing these issues. A 2023 report in Organic Process Research & Development highlighted a scalable synthesis route that improves yield and reduces waste, paving the way for broader adoption of this compound in industrial settings.

In conclusion, Ethyl 3-amino-4-fluoropyridine-5-acetate (CAS: 1805835-70-4) represents a valuable tool in modern drug discovery, with applications spanning oncology, CNS disorders, and bioconjugation. Ongoing research continues to uncover new opportunities for this versatile compound, reinforcing its importance in the chemical biology and pharmaceutical landscape. Future studies should focus on optimizing its synthetic accessibility and exploring its potential in emerging therapeutic areas.